Cas no 66491-67-6 (1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-4,5-dimethyl-)

1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-4,5-dimethyl- structure

66491-67-6 structure

Product Name:1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-4,5-dimethyl-

CAS No:66491-67-6

MF:C₁₀H₁₂O₃

MW:180.200483322144

CID:388408

PubChem ID:564657

Update Time:2025-04-19

1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

- 1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-4,5-dimethyl-
- 4,5-dimethyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione
- DTXSID50340428
- 66491-67-6
- 4,5-Dimethyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione #
- JTQIJOSTTCDFGH-UHFFFAOYSA-N
- Inchi： 1S/C10H12O3/c1-5-3-4-7-8(6(5)2)10(12)13-9(7)11/h3,6-8H,4H2,1-2H3
- InChI Key： JTQIJOSTTCDFGH-UHFFFAOYSA-N
- SMILES： O1C(C2CC=C(C)C(C)C2C1=O)=O

Computed Properties

Exact Mass: 180.078644241g/mol
Monoisotopic Mass: 180.078644241g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 303
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 43.4Å²

1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-4,5-dimethyl- Related Literature

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3. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877

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